Cas no 1261936-59-7 (2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261936-59-7
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18322789
• CID: 1219346
• PubChem ID: 53228608
• Update Time: 2025-10-30

2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid
• DTXSID00692141
• 2-CHLORO-4-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-Chloro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%
• 3-Chloro-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261936-59-7
• MFCD18322789

• MDL： MFCD18322789
• Inchi： 1S/C15H10ClF3O3/c1-22-13-5-3-9(15(17,18)19)7-11(13)8-2-4-10(14(20)21)12(16)6-8/h2-7H,1H3,(H,20,21)
• InChI Key： GXSSWJGSVJCVDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=C(C(F)(F)F)C=CC=1OC

Computed Properties

• Exact Mass: 330.0270564g/mol
• Monoisotopic Mass: 330.0270564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid

Introduction to 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic Acid (CAS No. 1261936-59-7)

2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1261936-59-7, this compound represents a cornerstone in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry. The presence of both chloro and trifluoromethyl substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid consists of a benzoic acid core substituted with a chloro group at the 2-position and a phenyl ring at the 4-position. This phenyl ring, in turn, is further functionalized with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position. Such a combination of substituents is strategically designed to enhance binding affinity to biological targets, thereby increasing the compound's pharmacological efficacy. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioavailability and reduced side effects. 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid has emerged as a promising candidate in this context. Its structural features make it an ideal candidate for further derivatization to explore its potential as an intermediate in the synthesis of more complex molecules. The chloro and methoxy substituents provide multiple sites for chemical modification, allowing researchers to fine-tune the compound's pharmacokinetic properties.

One of the most compelling aspects of 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid is its potential application in the development of anti-inflammatory agents. The benzoic acid moiety is well-documented for its anti-inflammatory properties, and the presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents can enhance this activity. Additionally, the methoxy group can contribute to stabilize the compound's conformation in solution, thereby improving its interaction with biological targets. These characteristics make it an attractive candidate for further investigation in preclinical studies aimed at identifying new therapeutic interventions.

The synthesis of 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions, while the attachment of the phenyl ring containing the methoxy and trifluoromethyl groups may require more sophisticated coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The final step often involves carboxylation to introduce the benzoic acid functionality. Each step must be meticulously optimized to minimize side reactions and maximize product integrity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid. Molecular modeling studies have revealed insights into how different substituents influence its electronic properties and interactions with biological targets. These studies not only help in predicting potential drug-like properties but also guide experimental design by identifying optimal modifications for enhanced activity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, meaning they can interact with multiple targets or pathways simultaneously. 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid has this potential due to its complex structural features. For instance, it could interact with both enzymes and receptors involved in inflammatory pathways, thereby providing a more comprehensive therapeutic effect. This dual-targeting capability is highly sought after in drug development as it can lead to synergistic effects that improve treatment outcomes.

In conclusion, 2-chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid (CAS No. 1261936-59-7) represents a significant advancement in medicinal chemistry with its unique structural composition and potential biological applications. Its synthesis requires careful consideration of reaction conditions to ensure high yield and purity, while computational studies provide valuable insights into its behavior at both molecular and pharmacological levels. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play a crucial role in developing next-generation pharmaceuticals that address complex diseases more effectively.